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Compound of Interest

Compound Name: Ethyl methyl ether

Cat. No.: B1195055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anesthetic effects of several key ether

compounds, including the historical diethyl ether and the modern halogenated ethers:

sevoflurane, desflurane, and isoflurane. The information presented is supported by

experimental data and detailed methodologies to assist in research and development

endeavors.

Executive Summary
The ethers represent a cornerstone in the history and current practice of general anesthesia.

While diethyl ether introduced the era of modern anesthesia, its significant flammability and

undesirable side-effect profile have led to its replacement by halogenated ethers.[1] These

newer agents, including sevoflurane, desflurane, and isoflurane, offer improved

pharmacokinetic and pharmacodynamic profiles, contributing to enhanced safety and control in

clinical settings. This guide will delve into a comparative analysis of their potency,

pharmacokinetics, physiological effects, and underlying mechanisms of action.

Performance Comparison: Key Anesthetic
Properties
The efficacy and safety of an inhaled anesthetic are determined by a range of physicochemical

and pharmacological properties. The following table summarizes key quantitative data for
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diethyl ether, sevoflurane, desflurane, and isoflurane.

Property Diethyl Ether Sevoflurane Desflurane Isoflurane

Potency (MAC in

adults, %)
1.92 - 3.2 1.8 - 2.4 6.6 - 7.25 1.17 - 1.3

Blood/Gas

Partition

Coefficient

12.0 0.65 - 0.68 0.42 - 0.46 1.32 - 1.4

Metabolism (%) Minimal ~5 0.02 0.2

Vapor Pressure

(mmHg at 20°C)
425 160 669 250

Note: MAC (Minimum Alveolar Concentration) is the concentration at which 50% of patients do

not move in response to a surgical stimulus. A lower MAC indicates higher potency.

Detailed Anesthetic Profiles
Diethyl Ether
Historically significant, diethyl ether is a potent anesthetic with significant analgesic properties.

However, its high blood/gas partition coefficient of 12.0 results in slow induction and

emergence from anesthesia.[1] Its high flammability and tendency to cause postoperative

nausea and vomiting have led to its virtual abandonment in modern medicine.[1]

Sevoflurane
Sevoflurane is characterized by its low blood/gas partition coefficient (0.65-0.68), which allows

for rapid induction and recovery.[2] It is non-pungent and suitable for inhalation induction.[3] Of

the modern volatile anesthetics, it undergoes the most metabolism (approximately 5%).[4]

Desflurane
With the lowest blood/gas partition coefficient (0.42-0.46), desflurane offers the most rapid

onset and offset of action.[2][5] However, its high vapor pressure necessitates a special heated

and pressurized vaporizer for administration.[5] It is pungent and can cause airway irritation,
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making it less suitable for inhalation induction.[6] Desflurane is minimally metabolized (0.02%).

[4]

Isoflurane
Isoflurane has an intermediate blood/gas partition coefficient (1.32-1.4) leading to induction and

emergence times that are slower than sevoflurane and desflurane.[2] It is a potent anesthetic

with minimal metabolism (0.2%).[4] Its pungency can also limit its use for inhalation induction.

[6]

Physiological Effects: A Comparative Overview
Cardiovascular System
Inhaled anesthetics generally cause a dose-dependent decrease in mean arterial pressure.[6]

Diethyl Ether: Tends to stimulate the sympathetic nervous system, which can maintain or

even increase heart rate and blood pressure in some cases.[7]

Sevoflurane, Desflurane, and Isoflurane: Primarily decrease systemic vascular resistance,

leading to a drop in blood pressure.[6] Desflurane and isoflurane can cause a transient

increase in heart rate, especially with rapid increases in concentration.[8]

Respiratory System
All volatile anesthetics depress respiration in a dose-dependent manner, leading to a decrease

in tidal volume and an increase in respiratory rate.[3][9] They also blunt the ventilatory

response to both hypoxia and hypercapnia.[3][6]

Sevoflurane: Is a potent bronchodilator and is the least irritating to the airways, making it a

preferred agent for inhalation induction.[3]

Desflurane and Isoflurane: Are more pungent and can cause coughing, breath-holding, and

laryngospasm, especially during induction.[6]

Mechanism of Action: GABAa Receptor Modulation
A primary mechanism by which ether anesthetics induce a state of general anesthesia is

through the potentiation of inhibitory neurotransmitter receptors, particularly the γ-aminobutyric
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acid type A (GABAa) receptor.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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